Cas no 2227859-08-5 (rac-(1R,2R)-2-(5-bromo-1,3-thiazol-2-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(5-bromo-1,3-thiazol-2-yl)cyclopropylmethanamine
• CAS No: 2227859-08-5
• MF: C₇H₉BrN₂S
• MW: 233.128759145737
• CID: 6258679
• PubChem ID: 165702655
• Update Time: 2025-10-31

rac-(1R,2R)-2-(5-bromo-1,3-thiazol-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(5-bromo-1,3-thiazol-2-yl)cyclopropylmethanamine
• 2227859-08-5
• EN300-1920421
• rac-[(1R,2R)-2-(5-bromo-1,3-thiazol-2-yl)cyclopropyl]methanamine

• Inchi： 1S/C7H9BrN2S/c8-6-3-10-7(11-6)5-1-4(5)2-9/h3-5H,1-2,9H2/t4-,5+/m0/s1
• InChI Key： GJJLUTFEWUDKFY-CRCLSJGQSA-N
• SMILES： BrC1=CN=C([C@@H]2C[C@H]2CN)S1

Computed Properties

• Exact Mass: 231.96698g/mol
• Monoisotopic Mass: 231.96698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2Ų

Additional information on rac-(1R,2R)-2-(5-bromo-1,3-thiazol-2-yl)cyclopropylmethanamine

Research Brief on rac-(1R,2R)-2-(5-bromo-1,3-thiazol-2-yl)cyclopropylmethanamine (CAS: 2227859-08-5)

rac-(1R,2R)-2-(5-bromo-1,3-thiazol-2-yl)cyclopropylmethanamine (CAS: 2227859-08-5) is a chiral cyclopropylamine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a pharmacophore in drug discovery. This compound features a bromothiazole moiety, which is known for its bioisosteric properties and ability to enhance binding affinity in target proteins. Recent studies have explored its applications in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

The synthesis of rac-(1R,2R)-2-(5-bromo-1,3-thiazol-2-yl)cyclopropylmethanamine involves a multi-step process, including cyclopropanation and subsequent functionalization of the thiazole ring. The bromine atom at the 5-position of the thiazole ring provides a handle for further derivatization, making it a versatile intermediate in medicinal chemistry. Recent advancements in asymmetric synthesis have also enabled the production of enantiomerically pure forms of this compound, which are critical for studying structure-activity relationships (SAR) and optimizing pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of rac-(1R,2R)-2-(5-bromo-1,3-thiazol-2-yl)cyclopropylmethanamine as a potential modulator of serotonin receptors. The study demonstrated that this compound exhibits high affinity for the 5-HT_2A receptor, with a K_i value in the low nanomolar range. Molecular docking simulations revealed that the cyclopropylamine moiety interacts with key residues in the receptor's binding pocket, while the bromothiazole group contributes to hydrophobic interactions. These findings suggest its potential as a lead compound for developing novel antidepressants or antipsychotics.

Another area of interest is the application of rac-(1R,2R)-2-(5-bromo-1,3-thiazol-2-yl)cyclopropylmethanamine in antiviral research. A recent preprint on bioRxiv highlighted its inhibitory activity against the SARS-CoV-2 main protease (M^pro). The study utilized a combination of in vitro assays and computational modeling to show that the compound binds to the active site of M^pro, disrupting viral replication. The bromothiazole moiety was found to play a critical role in stabilizing the inhibitor-enzyme complex, suggesting that further optimization could yield potent antiviral agents.

Despite its promising applications, challenges remain in the development of rac-(1R,2R)-2-(5-bromo-1,3-thiazol-2-yl)cyclopropylmethanamine as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic medicinal chemistry optimization. Recent efforts have focused on prodrug strategies and formulation technologies to enhance its pharmacokinetic profile. For instance, a 2024 patent application disclosed a series of prodrugs designed to improve the compound's oral absorption and brain penetration.

In conclusion, rac-(1R,2R)-2-(5-bromo-1,3-thiazol-2-yl)cyclopropylmethanamine (CAS: 2227859-08-5) represents a versatile scaffold with significant potential in drug discovery. Its unique structural features enable interactions with diverse biological targets, making it a valuable tool for probing disease mechanisms and developing novel therapeutics. Future research should focus on optimizing its pharmacological properties and exploring its applications in additional therapeutic areas, such as oncology and inflammatory diseases.